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Compound of Interest

Compound Name: MYX1715

Cat. No.: B15603940 Get Quote

Disclaimer: This document provides guidance on the safe handling of MYX1715 based on its

classification as a potent N-Myristoyltransferase (NMT) inhibitor and its potential use as a

cytotoxic antibody-drug conjugate (ADC) toxin.[1][2][3][4] It is imperative to consult the official

Safety Data Sheet (SDS) provided by the manufacturer for specific and comprehensive safety

information before handling this compound.[5]

MYX1715 is a highly potent N-Myristoyltransferase (NMT) inhibitor, a class of compounds with

anti-neoplastic activities.[3][4][6] Due to its cytotoxic nature, MYX1715 requires stringent

handling procedures to minimize exposure and ensure the safety of laboratory personnel.[1][7]

[8]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

MYX1715, based on general guidelines for cytotoxic compounds.
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Activity Required PPE Notes

Receiving and Unpacking
- Single pair of chemotherapy-

tested gloves

Inspect for any damage or

leakage in a designated area.

Weighing and Reconstitution

(Dry Powder)

- Double pair of chemotherapy-

tested gloves- Disposable

gown (solid front, back

closure)- Eye protection (safety

glasses with side shields or

goggles)- Face shield (if there

is a splash risk)- N95 or higher

respirator

Perform in a certified chemical

fume hood or biological safety

cabinet.

Handling of Solutions

- Double pair of chemotherapy-

tested gloves- Disposable

gown- Eye protection (safety

glasses with side shields or

goggles)

Handle within a chemical fume

hood or biological safety

cabinet.

Waste Disposal

- Double pair of chemotherapy-

tested gloves- Disposable

gown- Eye protection (safety

glasses with side shields or

goggles)

Spill Cleanup

- Double pair of chemotherapy-

tested gloves- Disposable

gown- Eye protection (goggles

or face shield)- N95 or higher

respirator- Shoe covers

Use a spill kit specifically

designed for cytotoxic agents.

Note: Gloves should be powder-free and comply with ASTM D6978 standards. Gowns should

be made of a low-permeability fabric with long sleeves and tight-fitting cuffs.[9]

Operational Plan: Step-by-Step Guidance
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Designated Area: All work with MYX1715 should be conducted in a designated area with

restricted access.

Ventilation: All handling of MYX1715 powder and solutions must be performed in a certified

chemical fume hood or a Class II biological safety cabinet to prevent inhalation of aerosols or

powder.[9]

Spill Kit: An accessible and clearly marked cytotoxic spill kit should be available in the

immediate work area.

Experimental Protocol: Reconstitution of MYX1715
This protocol outlines the general steps for reconstituting a solid form of MYX1715.

Don appropriate PPE as specified in the table above for handling dry powder.

Prepare the workspace by covering the surface of the chemical fume hood with absorbent,

plastic-backed liners.

Allow the vial of MYX1715 to equilibrate to room temperature before opening to prevent

moisture condensation.

Carefully uncap the vial inside the fume hood.

Add the required volume of solvent (e.g., DMSO) slowly to the vial using a calibrated pipette.

Securely cap the vial and mix gently by vortexing or inversion until the solid is completely

dissolved.

Label the vial clearly with the compound name, concentration, date, and initials of the

preparer.

Store the solution at the recommended temperature, typically -20°C or -80°C, to maintain

stability.[3]
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All waste generated from handling MYX1715 is considered cytotoxic and must be disposed of

according to institutional and local regulations for hazardous waste.

Segregation: Do not mix cytotoxic waste with other laboratory waste.[10]

Containers:

Sharps: All contaminated needles, syringes, and other sharp objects must be placed in a

rigid, puncture-resistant, and clearly labeled cytotoxic sharps container.[11]

Solid Waste: Contaminated gloves, gowns, bench liners, and other solid materials should

be disposed of in thick, leak-proof plastic bags or containers specifically designated for

cytotoxic waste, often color-coded purple or yellow with a cytotoxic symbol.[12][13][14]

Liquid Waste: Unused solutions of MYX1715 and contaminated liquids should be collected

in a sealed, leak-proof container clearly labeled as "Cytotoxic Liquid Waste" with the full

chemical name.

Final Disposal: All cytotoxic waste must be collected by a licensed hazardous waste disposal

service for high-temperature incineration.[13][14]
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Caption: Workflow for the safe handling and disposal of MYX1715.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15603940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

